Cas no 66569-57-1 (2-Octanone, 6-hydroxy-)

• Product name: 2-Octanone, 6-hydroxy-
• CAS No: 66569-57-1
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 396144
• PubChem ID: 12222758

2-Octanone, 6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone, 6-hydroxy-
• 6-hydroxyoctan-2-one
• SCHEMBL15737291
• DTXSID00481173
• 66569-57-1

• Inchi： InChI=1S/C8H16O2/c1-3-8(10)6-4-5-7(2)9/h8,10H,3-6H2,1-2H3
• InChI Key： MNQCELSIBNJMDF-UHFFFAOYSA-N
• SMILES： CCC(CCCC(=O)C)O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 37.3